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Compound of Interest

Compound Name: MCC-134

Cat. No.: B1676261

For researchers, scientists, and professionals in drug development, precise and reliable
temperature monitoring is a critical component of experimental accuracy and reproducibility.
The Raspberry Pi, with its versatility and computational power, has become a popular platform
for building custom laboratory automation and data acquisition systems. When it comes to
temperature measurement, numerous thermocouple solutions are available for the Raspberry
Pi, each with its own set of features and performance characteristics. This guide provides an
objective comparison of the Measurement Computing MCC-134 with other prominent
thermocouple solutions, supported by a detailed experimental protocol for performance
validation.

Quantitative Data Summary

The following table summarizes the key specifications of the MCC-134 and several popular
alternatives for easy comparison. This data is compiled from manufacturer datasheets and
product documentation.
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Sequent
Microsyste Adafruit Adafruit Pimoroni
Feature MCC-134 ms 8- MAX31856 MAX31855 MCP9600
Channel Breakout Breakout Breakout
HAT
Number of
4 8 1 1 1
Channels
19-bit
] ] ] (thermocoupl ] )
Resolution 24-bit 24-bit ) 14-bit 18-bit
e), 14-bit
(internal)
Supported JK,R,S T,
J, K, T,N, E, K,J,N,R, S, K-type only[9] K,J,T,N, S,
Thermocoupl N, E, B[1][2]
B, R, S[7][8] TEB [10] E, B, R[11]
e Types [31[41[5]16]
Interface GPIO (HAT) 12C (HAT)[7] SPI SPI[12][13] 12C[11]
Cold Junction  Yes, three on-
. Yes, ten
Compensatio  board ) Yes Yes Yes
thermistors[7]
n sensors[4][6]
Open
Yes[1][2][3][4] . .
Thermocoupl 5176] No specified Yes Yes No specified
e Detection
Electrical -~
] Yes[2][4] No specified No No No
Isolation
Yes, upto 8 Yes (with
Yes, upto 8
Stackable HATs[1][3][4] No No address
HATSs[7][8]
[5][6] change)[14]
C/C++ and Arduino and
Python Python
Software Python ) Python ) )
] ) Python library ) library[12][19] library[11][21]
Support libraries[1][3] libraries[15]
[13][20] [22]
[41[6] [16][17][18]
Hot-Junction Varies by 1% factory, +0.5°C +2°CJ[9] +1.5°C[11]
Accuracy thermocouple  0.1% with (typical)
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type (e.g., calibration[7]
Type K [8]

typical:

11.1°C)

Detailed Experimental Protocol

To provide a framework for empirical comparison, the following experimental protocol outlines a
procedure for evaluating the accuracy and stability of different Raspberry Pi thermocouple
solutions.

Objective: To compare the temperature measurement accuracy and stability of the MCC-134
against other Raspberry Pi thermocouple solutions under controlled temperature conditions.

Materials:
e Raspberry Pi (Model 4B or later recommended)
e MCC-134 Thermocouple HAT

» Alternative thermocouple solutions (e.g., Sequent Microsystems 8-Channel HAT, Adafruit
MAX31856, Adafruit MAX31855, Pimoroni MCP9600)

» Multiple K-type thermocouples from the same manufacturing batch

o A calibrated temperature source (e.g., a dry-well calibrator or a stirred water bath with a
certified reference thermometer)

o Stable power supply for the Raspberry Pi

 Insulated enclosure to minimize thermal gradients across the measurement boards
Methodology:

e Setup:

o Install the necessary software libraries for each thermocouple solution on the Raspberry Pi
according to the manufacturer's instructions.
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o Connect one thermocouple to each channel of the device under test.

o Place the "hot junction” of all thermocouples, along with the reference thermometer probe,
into the calibrated temperature source. Ensure they are in close proximity to each other.

o Place the Raspberry Pi and the thermocouple interface boards inside the insulated
enclosure to allow them to reach thermal equilibrium and minimize the impact of ambient
temperature fluctuations on cold junction compensation.[2][4][5]

o Power on the Raspberry Pi and the temperature source.

Data Acquisition:

o Set the calibrated temperature source to a series of setpoints across the desired
measurement range (e.g., 0°C, 25°C, 50°C, 100°C, 200°C).

o At each setpoint, allow the system to stabilize for at least 30 minutes.

o Write a Python script to simultaneously record temperature readings from all channels of
all connected devices and the reference thermometer at a rate of one sample per second
for a duration of 10 minutes.

o Save the data for each setpoint in a separate CSV file for later analysis.
Data Analysis:

o For each setpoint and each thermocouple channel, calculate the mean, standard
deviation, and variance of the temperature readings.

o Calculate the error for each channel by subtracting the mean reading of the reference
thermometer from the mean reading of the thermocouple channel.

o Plot the temperature readings over time for each device at each setpoint to visualize
stability and noise.

o Plot the calculated error for each device across the entire temperature range to assess
accuracy and linearity.
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Visualizing Workflows and Relationships

To better understand the experimental process and the decision-making involved in selecting a
thermocouple solution, the following diagrams are provided.
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Experimental Comparison Workflow

1. System Setup

Install Software Libraries

'

Connect Thermocouples & Boards

'

Place in Insulated Enclosure

Begin Experiment

2. Data Acquisition

Set Temperature Setpoint

'

Stabilize for 30 mins

'

Record Data (10 mins @ 1Hz)

Analyze Results

3. Data Analysis

Calculate Mean, Std Dev, Error

'y

Plot Temperature vs. Time Plot Error vs. Temperature

Click to download full resolution via product page

A flowchart of the experimental protocol for comparing thermocouple solutions.
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Thermocouple Solution Selection Pathway

Start: Define Requirements

Key Decision Criteria

Number of Channels > 4?

Yes

Potential Solutions

v

MAX31856-based MAX31855-based MCC-134 Sequent 8-Channel

‘Alternative

y

MCP9600-based

Click to download full resolution via product page

A logical diagram for selecting a thermocouple solution based on requirements.
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Discussion and Conclusion

The MCC-134 stands out for its combination of high resolution (24-bit), 4 channels, electrical
isolation, and support for a wide range of thermocouple types.[1][2][3][4][5][6][23] These
features make it a robust solution for professional laboratory environments where accuracy and
protection against electrical noise are paramount. The ability to stack up to eight HATs allows
for scalable, high-channel-count systems.[1][3][4][5][6]

The Sequent Microsystems 8-Channel HAT offers a higher channel count in a single board and
also features 24-bit resolution.[7][8] Its I2C interface is a key differentiator, which can be
advantageous in systems with many GPIO-intensive peripherals. The calibration option to
achieve 0.1% accuracy is a significant feature for applications demanding high precision.[7][8]

For applications with fewer channels and where cost is a primary driver, breakout boards based
on integrated circuits like the MAX31856, MAX31855, and MCP9600 are viable alternatives.
The MAX31856 is a versatile option supporting multiple thermocouple types, making it a
significant upgrade from the K-type-only MAX31855.[10][15] The MCP9600 offers the
convenience of an 12C interface and configurable temperature alerts, which can be useful for
process control applications.[11]

Solutions based on the Analog Devices AD7124 represent a more advanced option, offering
very low noise and high precision. However, they typically require more effort in terms of
hardware integration and software development, potentially including the need for custom
Linux kernel drivers to achieve optimal performance.

In conclusion, the choice of a thermocouple solution for the Raspberry Pi depends heavily on
the specific requirements of the application. For demanding scientific and drug development
applications requiring high accuracy, multiple channels, and robust operation, the MCC-134
presents a compelling, well-supported, and professional-grade option. For higher channel
counts in a compact form factor, the Sequent Microsystems HAT is a strong contender. For less
critical applications or projects with tight budget constraints, the various breakout boards offer a
flexible and cost-effective entry point. It is strongly recommended that users perform their own
validation experiments, following a protocol similar to the one outlined above, to ensure the
selected solution meets the specific needs of their research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Raspberry Pi Thermocouple
Solutions for Scientific Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676261#comparing-mcc-134-with-other-raspberry-
pi-thermocouple-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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